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Compound of Interest

Compound Name:
1-[(2-Butoxyethyl)amino]-4-

hydroxyanthraquinone

CAS No.: 94313-83-4

Cat. No.: B12674357

Get Quote

Executive Summary
C.I. Disperse Red 15 (DR15), chemically known as 1-amino-4-hydroxyanthraquinone, serves

as a critical model compound in both textile chemistry and biomedical research due to its

structural similarity to anthracycline antibiotics (e.g., doxorubicin). Its utility as a fluorescent

probe and a hydrophobic dye for polyesters relies heavily on the stability of its intramolecular

hydrogen bonding network.

This guide provides a rigorous spectral analysis of DR15, distinguishing it from structural

analogs like C.I. Disperse Red 60 (an anthraquinone derivative) and C.I.[1][2] Disperse Red 1

(an azo dye).[3] By isolating specific vibrational modes, researchers can validate purity, monitor

degradation, and study dye-polymer interactions.

Chemical Basis & Structural Logic
The Anthraquinone Chromophore
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The defining feature of DR15 is the 9,10-anthraquinone skeleton substituted at the 1 and 4

positions.

Intramolecular Hydrogen Bonding: The proximity of the carbonyl groups (C=O) at positions 9

and 10 to the amino (-NH₂) and hydroxyl (-OH) groups at positions 1 and 4 creates a stable

six-membered chelate ring.

Spectral Consequence: This H-bonding weakens the C=O bond, shifting its vibrational

frequency to a lower wavenumber (

) compared to non-hydrogen-bonded quinones (

).

Comparative Analogs
To ensure robust identification, DR15 is compared against:

C.I. Disperse Red 60 (DR60):1-amino-4-hydroxy-2-phenoxy-9,10-anthracenedione.[4][5][6]

Differentiation: Contains a phenoxy ether linkage, introducing distinct C-O-C stretching

vibrations.

C.I. Disperse Red 1 (DR1):N-ethyl-N-(2-hydroxyethyl)-4-(4-nitrophenylazo)aniline.

Differentiation: An azo dye class. Lacks the quinone carbonyls; possesses Nitro (-NO₂)

and Azo (-N=N-) groups.

Experimental Protocol: KBr Pellet Method
For solid disperse dyes, the Potassium Bromide (KBr) pellet technique is the gold standard for

transmission FTIR, offering superior resolution over ATR for minor peaks.

Step-by-Step Workflow
Reagent Preparation:

Dry spectroscopic-grade KBr powder at
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for 24 hours to remove hygroscopic water.

Why: Water introduces broad bands at

and

that directly interfere with DR15's amine and carbonyl signals.

Sample Grinding:

Mix

of DR15 with

of KBr in an agate mortar.

Grind until the mixture is a fine, uniform powder (particle size

).

Causality: Large particles cause the "Christiansen Effect," leading to asymmetric peak

distortions and scattering baselines.

Pellet Pressing:

Transfer mixture to a

die.

Apply vacuum for 2 minutes to remove trapped air.

Press at

for 1–2 minutes.

Validation: The resulting pellet must be transparent/translucent. An opaque white pellet

indicates moisture or insufficient pressure.

Acquisition:

Range:
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.[7][8]

Resolution:

.

Scans: 32 or 64 (averaged).

Spectral Analysis & Comparison
Functional Group Mapping (Graphviz Visualization)

C.I. Disperse Red 15
(1-amino-4-hydroxyanthraquinone)

N-H / O-H Stretch
(H-bonded)

C=O Stretch
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Aromatic Ring
(C=C Stretch)
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Subst. Pattern
(C-H Bend)

3450 - 3200 cm⁻¹
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1640 - 1630 cm⁻¹
(Shifted)

1590 - 1560 cm⁻¹

1280 - 1200 cm⁻¹

850 - 700 cm⁻¹

Click to download full resolution via product page

Caption: Functional group mapping for C.I. Disperse Red 15, highlighting the spectral shifts

caused by intramolecular hydrogen bonding.

Comparative Data Table
The following table contrasts the vibrational signatures of DR15 with its analogs. Note the

distinct absence of Nitro/Azo bands in DR15 and the presence of Ether bands in DR60.
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Functional
Group

Vibration Mode
C.I. Disperse

Red 15 (Target)

C.I. Disperse

Red 60

(Analog)

C.I.[1][2]

Disperse Red 1

(Azo Alt.)

-NH₂ / -OH Stretching

3430, 3320 cm⁻¹

(Split/Broad due

to H-bond)

3450, 3310 cm⁻¹

(Similar profile)

3400–3200 cm⁻¹

(O-H from

hydroxyethyl)

C=O[9][10]

(Quinone)
Stretching

1635–1645 cm⁻¹

(Strong, H-

bonded)

1640, 1670 cm⁻¹

(Split due to

asymmetry)

Absent

-NO₂ (Nitro)
Sym/Asym

Stretch
Absent Absent

1515 & 1340

cm⁻¹

(Diagnostic)

Aromatic Ring C=C Stretch 1585–1595 cm⁻¹ 1590 cm⁻¹ 1600, 1500 cm⁻¹

C-O-C (Ether) Stretching Absent
1260, 1020 cm⁻¹

(Phenoxy group)

1140 cm⁻¹

(Aliphatic ether)

Fingerprint C-H Bending 830, 725 cm⁻¹

750, 690 cm⁻¹

(Addl.

monosubstituted

ring)

820 cm⁻¹ (p-

substituted)

Detailed Interpretation for DR15
The "Quinone Shift" (1635–1645 cm⁻¹): In simple anthraquinone, the C=O stretch appears

near

. In DR15, the 1-amino and 4-hydroxy groups donate hydrogen to the carbonyl oxygens. This
reduces the double-bond character of the carbonyl, shifting the peak to

. This is a primary quality control marker; a shift upward suggests loss of substitution or
degradation.

Amine/Hydroxyl Region (3200–3450 cm⁻¹): This region is complex due to overlapping -NH₂

and -OH stretches. You will typically see a doublet or a broadened shoulder. Sharp, distinct
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peaks here indicate free (non-bonded) groups, which is not expected in the solid state of

pure DR15 due to the strong chelation.

Fingerprint Region (< 1000 cm⁻¹): The peaks at

and

correspond to the out-of-plane C-H bending of the anthraquinone ring system. These are
critical for distinguishing DR15 from other isomers (e.g., 1,5-substituted anthraquinones).

Applications & Performance Context
Purity & Degradation Analysis
Researchers in drug development often use DR15 as a surrogate for anthracycline stability

studies.

Degradation Indicator: Upon oxidative degradation (e.g., by ozone or Fenton's reagent), the

characteristic quinone band at

decreases in intensity, and new bands near

may appear, indicating ring opening or formation of non-conjugated carbonyls.

Analytical Workflow Diagram
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Start: Unknown Red Powder
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Caption: Decision tree for identifying C.I. Disperse Red 15 from common red disperse dye

alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12674357/docs#ftir-spectral-analysis-of-c-i-disperse-
red-15-a-comparative-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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